Cas no 3670-59-5 (6-Hydroxynicotinamide)

6-Hydroxynicotinamide structure
6-Hydroxynicotinamide structure
Product Name:6-Hydroxynicotinamide
CAS No:3670-59-5
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD08691126
CID:44376
PubChem ID:72925
Update Time:2025-04-18

6-Hydroxynicotinamide Chemical and Physical Properties

Names and Identifiers

    • 6-Hydroxynicotinamide
    • 6-Hydroxypyridine-3-carboxamide
    • 6-oxo-1H-pyridine-3-carboxamide
    • 6-oxo-1,6-dihydropyridine-3-carboxamide
    • 1,6-Dihydro-6-oxo-3-pyridinecarboxamide
    • NGPNYDVHEUXWIA-UHFFFAOYSA-N
    • Nicotinamide, 1,6-dihydro-6-oxo-
    • 6-hydroxy-nicotinamide
    • 3-Pyridinecarboxamide, 1,6-dihydro-6-oxo-
    • 2-pyridone-5-carboxamide
    • 6-Oxo-1,6-dihydronicotinamide
    • NE33847
    • U983
    • MFCD08691126
    • EN300-25893
    • A874299
    • AKOS008937563
    • AKOS016003533
    • AC-25180
    • DTXSID60190153
    • SCHEMBL447959
    • FT-0727405
    • C74893
    • 3670-59-5
    • Z220564282
    • AS-17407
    • 6-Oxo-1,6-dihydro-3-pyridinecarboxamide #
    • CS-0197190
    • DB-069423
    • DTXCID70112644
    • MDL: MFCD08691126
    • Inchi: 1S/C6H6N2O2/c7-6(10)4-1-2-5(9)8-3-4/h1-3H,(H2,7,10)(H,8,9)
    • InChI Key: NGPNYDVHEUXWIA-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C(N)=O)=CN1

Computed Properties

  • Exact Mass: 138.04300
  • Monoisotopic Mass: 138.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.2
  • XLogP3: -1.2

Experimental Properties

  • Density: 1.354
  • Melting Point: 245-253°C
  • Boiling Point: 466.3°Cat760mmHg
  • Flash Point: 235.8°C
  • Refractive Index: 1.578
  • PSA: 76.21000
  • LogP: 0.58640

6-Hydroxynicotinamide Security Information

6-Hydroxynicotinamide Pricemore >>

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